Cas no 1160098-04-3 (1-(3-aminophenyl)-4-ethyl-2-Piperazinone)

• Product name: 1-(3-aminophenyl)-4-ethyl-2-Piperazinone
• CAS No: 1160098-04-3
• MF: C₁₂H₁₇N₃O
• MW: 219.28288
• CID: 1100126
• PubChem ID: 67479009

1-(3-aminophenyl)-4-ethyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)-4-ethyl-2-Piperazinone
• STDSROAHQIRURX-UHFFFAOYSA-N
• 1-(3-Amino-phenyl)-4-ethyl-piperazin-2-one
• 1160098-04-3
• DA-31259
• SCHEMBL2634821

• Inchi： InChI=1S/C12H17N3O/c1-2-14-6-7-15(12(16)9-14)11-5-3-4-10(13)8-11/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： STDSROAHQIRURX-UHFFFAOYSA-N
• SMILES： CCN1CCN(C(=O)C1)C2=CC=CC(=C2)N

Computed Properties

• Exact Mass: 219.137
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6A^2
• XLogP3: 0.8